![molecular formula C17H12O5 B2726205 [(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetic acid CAS No. 32131-73-0](/img/structure/B2726205.png)
[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetic acid” is a chemical compound with a molecular weight of 296.28 . Its IUPAC name is [(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetic acid . The compound’s InChI Code is 1S/C17H12O5/c18-16(19)10-21-12-6-7-13-15(8-12)22-9-14(17(13)20)11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19) .
Molecular Structure Analysis
The molecular structure of “[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetic acid” can be deduced from its IUPAC name and InChI Code . The compound consists of a chromen-7-yl group attached to an acetic acid moiety via an oxygen atom. The chromen-7-yl group contains a phenyl group at the 3-position and a carbonyl group at the 4-position .Scientific Research Applications
Cardiovascular Research
- Vasorelaxant Activity : The compound’s structure suggests potential vasorelaxant effects. Researchers have investigated its impact on vascular ion channels, particularly the KCa 1.1 channel. Further studies are needed to optimize its vascular properties .
Antimicrobial and Antiviral Applications
- Anti-HIV Activity : Some derivatives of this compound have been evaluated for their anti-HIV-1 properties. For instance, 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetic acid derivatives were studied for their molecular docking interactions against HIV-1 .
Smart Materials Design
- Photoactive Polyelectrolytes : The compound can be incorporated into water-soluble polyelectrolytes. These materials exhibit photochemical activity due to the chromene moieties. Researchers have explored their light-triggered photodimerization behavior, which could be harnessed for designing smart materials .
properties
IUPAC Name |
2-(4-oxo-3-phenylchromen-7-yl)oxyacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12O5/c18-16(19)10-21-12-6-7-13-15(8-12)22-9-14(17(13)20)11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGGJQSYPGCJGDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.